![molecular formula C16H12F2N2O4S B5006314 N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide](/img/structure/B5006314.png)
N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that has been used for the treatment of pain and inflammation for several decades. Diflunisal was first synthesized in 1969 by the Upjohn Company and was approved by the FDA in 1978 for the treatment of arthritis.
Mechanism of Action
N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in pain and inflammation. This compound inhibits the activity of COX-1 and COX-2 enzymes, thereby reducing the production of prostaglandins and decreasing pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in pain and inflammation. This compound has also been shown to have antioxidant properties and has been shown to protect against oxidative stress-induced damage. Additionally, this compound has been shown to inhibit the aggregation of platelets, which can help to prevent blood clots.
Advantages and Limitations for Lab Experiments
N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a commonly used NSAID in laboratory experiments due to its well-established anti-inflammatory and analgesic properties. It is also relatively inexpensive and readily available. However, this compound has been shown to have a number of limitations. It has been shown to have a high risk of gastrointestinal bleeding and has been associated with an increased risk of cardiovascular events.
Future Directions
There are a number of potential future directions for research on N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are involved in the development of Alzheimer's disease. Another area of interest is the development of new formulations of this compound that can reduce the risk of gastrointestinal bleeding and cardiovascular events. Finally, there is a need for further research on the long-term safety and efficacy of this compound.
Synthesis Methods
N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide can be synthesized through the reaction of 2,4-difluoroaniline and 1,1-dioxide-3-oxo-2-isothiazolidinone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with benzoyl chloride to form this compound.
Scientific Research Applications
N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. This compound is also known to have antioxidant properties and has been shown to protect against oxidative stress-induced damage.
properties
IUPAC Name |
N-(2,4-difluorophenyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N2O4S/c17-11-3-6-14(13(18)9-11)19-16(22)10-1-4-12(5-2-10)20-15(21)7-8-25(20,23)24/h1-6,9H,7-8H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITQQNPZELZCZLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.